6-Keto Ethynyl Estradiol
6-Keto Ethynyl Estradiol
Brand Name:
Vulcanchem
CAS No.:
38002-18-5
VCID:
VC0122869
InChI:
InChI=1S/C20H22O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17,21,23H,6-9,11H2,2H3/t14-,15-,17+,19+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CC(=O)C4=C3C=CC(=C4)O
Molecular Formula:
C20H22O3
Molecular Weight:
310.4 g/mol
6-Keto Ethynyl Estradiol
CAS No.: 38002-18-5
Reference Standards
VCID: VC0122869
Molecular Formula: C20H22O3
Molecular Weight: 310.4 g/mol
| CAS No. | 38002-18-5 |
|---|---|
| Product Name | 6-Keto Ethynyl Estradiol |
| Molecular Formula | C20H22O3 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-3,17-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C20H22O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17,21,23H,6-9,11H2,2H3/t14-,15-,17+,19+,20+/m1/s1 |
| Standard InChIKey | QHTAUDUBRNENFJ-VCNAKFCDSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CC(=O)C4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CC(=O)C4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CC(=O)C4=C3C=CC(=C4)O |
| Synonyms | 3,17β-Dihydroxy-17α-ethynylestra-1,3,5(10)-trien-6-one; (17α)-3,17-Dihydroxy-19-norpregna-1,3,5(10)-trien-20-yn-6-one; Ethynyl Estradiol Impurity G (EP); USP Ethinyl Estradiol Related Compound A; |
| PubChem Compound | 11209099 |
| Last Modified | Nov 11 2021 |
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